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Compound of Interest

Compound Name: CB 34

Cat. No.: B070581

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides crucial safety and logistical
information for the handling and disposal of CB 34, a compound identified as causing skin, eye,
and respiratory irritation. Adherence to these guidelines is essential to mitigate risks and
ensure a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)

Based on the Global Harmonized System (GHS) of Classification and Labelling of Chemicals,
CB 34 presents the following hazards:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]
e H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when
handling CB 34.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for
tears or degradation and
replaced immediately if

compromised.

Eye and Face Protection

Safety goggles and face shield

Safety goggles that provide a
complete seal around the eyes
are required. A face shield
should be worn in conjunction
with goggles, especially when
there is a risk of splashes or

aerosol generation.[2]

Respiratory Protection

Air-purifying respirator

When handling the powder
form or when there is a
potential for aerosolization, a
properly fitted NIOSH-
approved respirator with an
appropriate particulate filter is

necessary.[3]

Body Protection

Laboratory coat and apron

A full-length laboratory coat
should be worn and fully
buttoned. For operations with a
higher risk of splashes, a
chemical-resistant apron
should be worn over the lab

coat.

Operational Plan for Handling CB 34

This step-by-step guide outlines the procedures for the safe handling of CB 34 from receipt to

disposal.

1. Preparation and Engineering Controls:
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All handling of CB 34 powder must be conducted in a certified chemical fume hood to
minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.

Prepare all necessary equipment and reagents before handling the compound to minimize
time spent in the handling area.

. Weighing and Aliquoting:
Don the required PPE as outlined in the table above.
Conduct all weighing and aliquoting of CB 34 powder within the chemical fume hood.
Use anti-static weighing dishes and tools to prevent dispersal of the powder.
Handle the compound gently to avoid creating airborne dust.
. Dissolution:

When preparing solutions, add the solvent to the CB 34 powder slowly and carefully to avoid
splashing.

If sonication is required, ensure the vessel is securely capped to prevent aerosol generation.
. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that have come into contact with CB
34 using an appropriate solvent and cleaning agent.

Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed
last.

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
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All waste contaminated with CB 34 must be treated as hazardous waste.

e Solid Waste: Contaminated consumables such as gloves, weighing paper, and pipette tips
should be collected in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing CB 34 should be collected in a sealed, labeled hazardous
waste container. Do not mix with other waste streams unless compatibility has been
confirmed.

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office in accordance with local, state, and federal regulations.

Experimental Workflow for Handling CB 34

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of CB 34.
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Workflow for Safe Handling and Disposal of CB 34
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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